Cas no 91-97-4 (4,4'-Diisocyanato-3,3'-dimethylbiphenyl)

4,4'-Diisocyanato-3,3'-dimethylbiphenyl structure

91-97-4 structure

Product Name:4,4'-Diisocyanato-3,3'-dimethylbiphenyl

CAS No:91-97-4

Molecular Formula:C₁₆H₁₂N₂O₂

Molecular Weight:264.278683662415

MDL:MFCD00019908

CID:34625

PubChem ID:87568501

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Properties

Names and Identifiers

- 3,3'-dimethylbiphenyl-4,4'-diyl diisocyanate
- 4,4'-Diisocyanato-3,3'-dimethylbiphenyl
- 1-isocyanato-4-(4-isocyanato-3-methylphenyl)-2-methylbenzene
- 3,3'-DIMETHYL-4,4'-BIPHENYLENE DIISOCYANATE
- 3,3-DIMETHYL-4,4'-BIPHENYLENE DIISOCYANATE
- Bitolylene diisocyanate
- Nacconate 200
- 3,3'-Dimethyl-4,4'-diphenylene diisocyanate
- 3,3'-Bitolylene-4,4'-diisocyanate
- 1,1'-BIPHENYL, 4,4'-DIISOCYANATO-3,3'-DIMETHYL-
- 4,4'-Diisocyanato-3,3'-dimethyl-1,1'-biphenyl
- 4,4'-Diisocyanato-3,3'-bitolyl
- 3,3'-Dimethylbiphenyl 4,4'-diisocyanate
- 3,3'-Dimethyl-4,4'-biphenylene isocyanate
- EINE
- 4,4′-Diisocyanato-3,3′-dimethyl-1,1′-biphenyl (ACI)
- Isocyanic acid, 3,3′-dimethyl-4,4′-biphenylylene ester (7CI, 8CI)
- 3,3′-Bitolylene-4,4′-diisocyanate
- 3,3′-Dimethyl-4,4′-biphenylene diisocyanate
- 3,3′-Dimethyl-4,4′-biphenylene isocyanate
- 3,3′-Dimethyl-4,4′-biphenylylene diisocyanate
- 3,3′-Dimethyl-4,4′-diisocyanatobiphenyl
- 3,3′-Dimethyl-4,4′-diphenylene diisocyanate
- 3,3′-Dimethylbiphenyl 4,4′-diisocyanate
- 4,4′-Diisocyanato-3,3-dimethylbiphenyl
- 4,4′-Diisocyanato-3,3′-bitolyl
- 4,4′-Diisocyanato-3,3′-dimethylbiphenyl
- 4,4′-Diisocyanato-3,3′-dimethyldiphenyl
- NSC 9599
- o-Tolidine diisocyanate
- TODI
- 3,3'-Dimethylbiphenyl-4,4'-diyl Diisocyanate
- 3,3'-Dimethyl-4,4'-biphenylenediisocyanate
- 3,3'-Dimethyl-4,4'-biphenylene diisocyanate
- Isocyanic acid,3'-dimethyl-4,4'-biphenylylene ester
- 3,3'-Dimethyl-4,4'-diphenylenediisocyanate
- 4,3'-bitolyl
- DTXCID5021463
- MFCD00019908
- 4,4-Diisocyanato-3,3-dimethyl-1,1-biphenyl
- 3,3'-dimethyl-4,4'-diisocyanatobiphenyl
- 3,3'-dimethyl-4,4'-diisocyanatobi-phenyl
- 3,30-DIMETHYL-4,40-BIPHENYLENE DIISOCYANATE
- EINECS 202-112-7
- 91-97-4
- 1, 4,4'-diisocyanato-3,3'-dimethyl-
- Q27272702
- NSC-9599
- Isocyanic acid,3'-dimethyl-4,4'-biphenylene ester
- NSC9599
- isocyanic acid, 3,3'-dimethyl-4,4'-biphenylylene ester (7CI,8CI)
- AS-65379
- SCHEMBL48414
- UNII-9L950NB0HN
- CCRIS 8907
- 9L950NB0HN
- D89984
- 3,3'-DIMETHYL-4,4'-DIPHENYLENEDIISOCYANATE (DIISOCYANATES)
- 4-13-00-00424 (Beilstein Handbook Reference)
- AKOS015841996
- 3,3-Dimethyl-4,4'-biphenylene diisocyanate
- W-100299
- 4,4'-Diisocyanato-3,3'-dimethyl-1,1'-biphenyl #
- BRN 2743710
- EC 202-112-7
- DTXSID7041463
- D2051
- 3,4'-diphenylene diisocyanate
- 3,3'-Dimethyl-4,4'-diphenylenediisocyanate [Diisocyanates]
- 3,4'-biphenylene isocyanate
- 4,4\\'-Diisocyanato-3,3\\'-dimethyl-1,1\\'-biphenyl
- Isocyanic acid, 3,3'-dimethyl-4,4'-biphenylene ester
- Isocyanic acid, 3,3'-dimethyl-4,4'-biphenylylene ester
- NS00001806
- WLN: OCNR B1 DR C1 DNCO
- 3,3'-Dimethyl-4,4'-biphenylylene diisocyanate
- 3,4'-biphenylylene diisocyanate
- +Expand
- MDL： MFCD00019908
- InChIKey： ICLCCFKUSALICQ-UHFFFAOYSA-N
- Inchi： 1S/C16H12N2O2/c1-11-7-13(3-5-15(11)17-9-19)14-4-6-16(18-10-20)12(2)8-14/h3-8H,1-2H3
- SMILES： O=C=NC1C(C)=CC(C2C=C(C)C(N=C=O)=CC=2)=CC=1

Computed Properties

Exact Mass: 264.09000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 264.089878
Heavy Atom Count: 20
Complexity: 384
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 58.9

Experimental Properties

LogP: 3.90500
PSA: 58.86000
Refractive Index: 1.5800 (estimate)
Boiling Point: 195-197 ºC (667 Pa)
Melting Point: 69.0 to 73.0 deg-C
Flash Point: 218 ºC
Color/Form: White solid particles at room temperature
Solubility: Not determined.
Density: 1.197 (80 ºC)

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Security Information

Symbol: GHS07 GHS08
RTECS：DV3960000
Hazard Statement： H302+H312+H332-H315-H319-H334-H341
Warning Statement： P201-P202-P261-P264-P270-P271-P280-P284-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P405-P501
Prompt：dangerous
Storage Condition：0-10°C

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Customs Data

HS CODE：2929109000
Customs Data：

China Customs Code:
2929109000

Overview:

2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KW5-1g	4,4-Diisocyanato-3,3-dimethyl-1,1-biphenyl	91-97-4	98%(GC)	1g	$40.00	2024-04-20
A2B Chem LLC	AB66245-1g	4,4-Diisocyanato-3,3-dimethyl-1,1-biphenyl	91-97-4	98%(GC)	1g	$24.00	2024-05-20
Aaron	AR003L4H-5g	4,4-Diisocyanato-3,3-dimethyl-1,1-biphenyl	91-97-4	98%	5g	$7.00	2024-07-18
abcr	AB141920-25 g	4,4'-Diisocyanato-3,3'-dimethylbiphenyl, 97%; .	91-97-4	97%	25 g	€63.00	2023-07-20
eNovation Chemicals LLC	D748229-500g	4,4-Diisocyanato-3,3-dimethyl-1,1-biphenyl	91-97-4	98%	500g	$215	2022-09-08
TRC	D452168-1g	4,4'-Diisocyanato-3,3'-dimethylbiphenyl	91-97-4		1g	$64.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D122351-100g	4,4'-Diisocyanato-3,3'-dimethylbiphenyl	91-97-4	98%	100g	¥269.90	2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D808270-500g	4,4'-Diisocyanato-3,3'-dimethylbiphenyl	91-97-4	98%	500g	1,100.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-BH815-25g	4,4'-Diisocyanato-3,3'-dimethylbiphenyl	91-97-4	98%	25g	￥162.0	2022-05-30
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011173-100g	4,4'-Diisocyanato-3,3'-dimethylbiphenyl	91-97-4	98%	100g	￥258	2024-05-21

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Synthesis

Synthetic Circuit 1

7563-59-9

32315-10-9

91-97-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichlorobenzene ; rt
1.2 Solvents: 1,2-Dichlorobenzene ; 150 - 160 °C; 3 h, reflux

Reference

: Synthesis of 3,3'-dimethyl-4,4'-biphenyl diisocyanate

, China, , ,

Synthetic Circuit 2

119-93-7

75-44-5

91-97-4

Reaction Conditions

1.1 60 s, 0 - 10 °C

Reference

: Method for synthesizing 3,3-dimethyl-4,4-biphenyl diisocyanate using phosgene continuous method

, China, , ,

Synthetic Circuit 3

119-93-7

75-44-5

91-97-4

Reaction Conditions

1.1 Solvents: Toluene , Chlorobenzene ; 60 °C; 5 h, 20 °C; 20 °C → reflux; 7 h, reflux

Reference

: Process for synthesis of 3,3'-dimethyl-4,4'-biphenyl diisocyanate

, China, , ,

Synthetic Circuit 4

353-50-4

119-93-7

91-97-4

Reaction Conditions

1.1 Solvents: Chlorobenzene ; 70 °C

Reference

: Method for producing isocyanate compound

, World Intellectual Property Organization, , ,

Synthetic Circuit 5

1799390-74-1

91-97-4

Reaction Conditions

1.1 2 h, 132 °C

Reference

: Syntheses of isocyanates via amines and carbonyl fluoride

Quan, Hengdao; Zhang, Ni; Zhou, Xiaomeng; Qian, Hua; Sekiya, Akira, Journal of Fluorine Chemistry, 2015, 176, 26-30

Synthetic Circuit 6

124-38-9

119-93-7

91-97-4

Reaction Conditions

1.1 Reagents: Triethylamine , Phenylsilane , Phosphorus oxychloride Solvents: Acetonitrile ; 12 h, 30 °C

Reference

: Preparation method of dimethylbiphenyl diisocyanate

, China, , ,

Synthetic Circuit 7

91-97-4

Reaction Conditions

Reference

: Purification of biphenyl polyisocyanates having high melting point and boiling point

, Japan, , ,

Synthetic Circuit 8

91-97-4

Reaction Conditions

Reference

: Purification of benzidines

, Japan, , ,

Synthetic Circuit 9

91-97-4

Reaction Conditions

Reference

: Recovering aromatic diisocyanates

, United States, , ,

Synthetic Circuit 10

91-97-4

Reaction Conditions

Reference

: N-Carbanilido-3-hydroxypyridine betaines

, United States, , ,

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Raw materials

4-(4-amino-3-methyl-phenyl)-2-methyl-aniline

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Preparation Products

4,4'-Diisocyanato-3,3'-dimethylbiphenyl (91-97-4)

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Suppliers

Hubei Changxinsheng Pharm Co.,Ltd

Audited Supplier

(CAS:91-97-4)

MR./MRS.:WU JING LI

Phone:18971238634

Email:2189484023@qq.com

YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .

Audited Supplier

(CAS:91-97-4)

MR./MRS.:TU MENG TING

Phone:15102763473

Email:1400868822@qq.com

SHAN DONG XI YA HUA XUE Co., Ltd.

Audited Supplier

(CAS:91-97-4)

MR./MRS.:LIU JING LI

Phone:13395390286

Email:xiyashiji@163.com

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:91-97-4)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:91-97-4)

MR./MRS.:ZHANG JING LI

Phone:18502781673

Email:new_great@163.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:91-97-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:91-97-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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4. Composition of the adhesives used in food packaging multilayer materials and migration studies from packaging to food

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5. Arsenic(iii) halide complexes with phosphine and arsine co-ligands: synthesis, spectroscopic and structural properties

Nicholas J. Hill,William Levason,Gillian Reid J. Chem. Soc. Dalton Trans. 2002 1188
6. Hydrolytic decomposition of esters of nitric acid. Part V. The effects of structural changes in aralphyl nitrates on the SN and Eco reactions

John W. Baker,T. G. Heggs J. Chem. Soc. 1955 616
7. Cytotoxic effect of protic ionic liquids in HepG2 and HaCat human cells: in vitro and in silico studies

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8. Variation in the biomolecular interactions of nickel(ii) hydrazone complexes upon tuning the hydrazide fragment

Paramasivam Krishnamoorthy,Palanisamy Sathyadevi,Rachel R. Butorac,Alan H. Cowley,Nattamai S. P. Bhuvanesh,Nallasamy Dharmaraj Dalton Trans. 2012 41 6842
9. Dynamic covalent bonding-triggered supramolecular gelation derived from tetrahydroxy-bisurea derivatives

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

91-97-4 (4,4'-Diisocyanato-3,3'-dimethylbiphenyl) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:91-97-4)4,4'-Diisocyanato-3,3'-dimethylbiphenyl

Purity:99%

Quantity:250g

Price($):187.0

Cas no 91-97-4 (4,4'-Diisocyanato-3,3'-dimethylbiphenyl)

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Properties

Names and Identifiers

Computed Properties

Experimental Properties

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Security Information

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Price

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Raw materials

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Preparation Products

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Suppliers

4,4'-Diisocyanato-3,3'-dimethylbiphenyl Related Literature

Related Categories

91-97-4 (4,4'-Diisocyanato-3,3'-dimethylbiphenyl) Related Products